(5-bromo-2-fluorophenyl)methanesulfonyl chloride
Overview
Description
(5-Bromo-2-fluorophenyl)methanesulfonyl chloride, commonly known as BMFS, is a highly versatile reagent in organic synthesis and a powerful tool for the synthesis of various organic compounds. BMFS is used in a variety of synthetic organic chemistry applications, including the synthesis of heterocyclic compounds, the preparation of carboxylic acids, and the synthesis of pharmaceuticals. BMFS is a useful reagent for the synthesis of various organic compounds due to its high reactivity and selectivity, which makes it an ideal choice for the synthesis of complex structures.
Mechanism of Action
The mechanism of action of BMFS is based on its nucleophilic substitution reaction with 5-bromo-2-fluorobenzene. The reaction proceeds in a nucleophilic substitution reaction, with the bromine atom of 5-bromo-2-fluorobenzene being replaced by the methanesulfonyl chloride. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, to facilitate the reaction. The reaction is typically carried out at temperatures between 0 and 50 degrees Celsius and is usually complete within 1-2 hours.
Biochemical and Physiological Effects
BMFS has a wide range of biochemical and physiological effects due to its high reactivity and selectivity. BMFS can be used in the synthesis of various biologically active compounds, such as antibiotics, antivirals, and other drugs. BMFS has also been used in the synthesis of various polymeric materials, such as polyurethanes and polycarbonates, which are used in the production of various medical devices and drug delivery systems. BMFS has also been used in the synthesis of various organometallic compounds, which can be used in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using BMFS for laboratory experiments is its high reactivity and selectivity, which makes it an ideal choice for the synthesis of complex structures. BMFS is also a cost-effective reagent, which makes it an attractive choice for laboratory experiments. However, BMFS is a highly reactive reagent, and it must be handled with care, as it can be hazardous if handled improperly. In addition, BMFS must be stored in anhydrous conditions, as it is highly hygroscopic and can easily absorb moisture from the air.
Future Directions
The future of BMFS in organic synthesis is promising. BMFS can be used in the synthesis of various polymeric materials, such as polyurethanes and polycarbonates, which can be used in the production of various medical devices and drug delivery systems. BMFS can also be used in the synthesis of various organometallic compounds, which can be used in the treatment of various diseases. BMFS can also be used in the synthesis of various biologically active compounds, such as antibiotics, antivirals, and other drugs. In addition, BMFS can be used in the synthesis of various heterocyclic compounds, which can be used in the development of new drugs.
Synthesis Methods
The synthesis of BMFS can be achieved through a variety of methods. The most common method is through the reaction of 5-bromo-2-fluorobenzene and methanesulfonyl chloride in anhydrous conditions. The reaction proceeds in a nucleophilic substitution reaction, with the bromine atom of 5-bromo-2-fluorobenzene being replaced by the methanesulfonyl chloride. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, to facilitate the reaction. The reaction is typically carried out at temperatures between 0 and 50 degrees Celsius and is usually complete within 1-2 hours.
Scientific Research Applications
BMFS has a wide range of scientific research applications due to its high reactivity and selectivity. BMFS is used in a variety of synthetic organic chemistry applications, including the synthesis of heterocyclic compounds, the preparation of carboxylic acids, and the synthesis of pharmaceuticals. BMFS is also used in the preparation of polymers and other polymeric materials, as well as for the synthesis of various organometallic compounds. BMFS has also been used in the synthesis of various biologically active compounds, such as antibiotics, antivirals, and other drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-fluorophenyl)methanesulfonyl chloride involves the reaction of 5-bromo-2-fluorobenzenesulfonyl chloride with methanesulfonyl chloride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "5-bromo-2-fluorobenzenesulfonyl chloride", "methanesulfonyl chloride", "Lewis acid catalyst" ], "Reaction": [ "Add 5-bromo-2-fluorobenzenesulfonyl chloride and methanesulfonyl chloride to a reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold diethyl ether", "Dry the product under vacuum to obtain (5-bromo-2-fluorophenyl)methanesulfonyl chloride" ] } | |
CAS RN |
1184467-10-4 |
Product Name |
(5-bromo-2-fluorophenyl)methanesulfonyl chloride |
Molecular Formula |
C7H5BrClFO2S |
Molecular Weight |
287.5 |
Purity |
95 |
Origin of Product |
United States |
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